4-[4-[4-(trifluoromethoxy)phenyl]cyclohexyl]oxy-1H-triazole-5-carboxylic acid

• CAS No.: 2360927-98-4
• Molecular Formula: C16H16F3N3O4
• Molecular Weight: 371.31 g/mol
• IUPAC Name: 4-[4-[4-(trifluoromethoxy)phenyl]cyclohexyl]oxy-1H-triazole-5-carboxylic acid
• InChI: InChI=1S/C16H16F3N3O4/c17-16(18,19)26-12-7-3-10(4-8-12)9-1-5-11(6-2-9)25-14-13(15(23)24)20-22-21-14/h3-4,7-9,11H,1-2,5-6H2,(H,23,24)(H,20,21,22)
• InChI Key: UINBFJPVDKLYIY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C2=CC=C(C=C2)OC(F)(F)F)OC3=C(NN=N3)C(=O)O

Description

5-[[trans-4-[4-(trifluoromethoxy)phenyl]cyclohexyl]oxy]-1H-1,2,3-triazole-4-carboxylic acid is a small molecule with a complex structure that includes a trifluoromethoxyphenyl group, a cyclohexyl group, and a triazole ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions often require the use of specific catalysts and solvents to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods, optimizing reaction conditions, and employing continuous flow reactors to enhance efficiency and reduce costs. The use of advanced purification techniques, such as chromatography, is essential to achieve the required quality standards .

Chemical Reactions Analysis

Types of Reactions

5-[[trans-4-[4-(trifluoromethoxy)phenyl]cyclohexyl]oxy]-1H-1,2,3-triazole-4-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can modify the functional groups within the molecule.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or amines .

Scientific Research Applications

5-[[trans-4-[4-(trifluoromethoxy)phenyl]cyclohexyl]oxy]-1H-1,2,3-triazole-4-carboxylic acid has a wide range of scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential effects on biological systems and its role as a biochemical probe.

Medicine: Explored for its therapeutic potential in treating conditions such as hyperoxaluria, kidney stones, and non-alcoholic fatty liver disease.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The exact mechanism of action of 5-[[trans-4-[4-(trifluoromethoxy)phenyl]cyclohexyl]oxy]-1H-1,2,3-triazole-4-carboxylic acid is not fully understood. it is believed to interact with specific molecular targets and pathways within cells. These interactions may involve binding to enzymes or receptors, thereby modulating their activity and leading to the observed biological effects .

Comparison with Similar Compounds

Similar Compounds

3-[(4-amino-5-thioxo-1,2,4-triazole-3-yl)methyl]-2(3H)-benzoxazolone: Known for its enzyme inhibition properties.

Cobalt-Tin Intermetallic Compounds: Used in industrial applications for their unique surface properties.

Uniqueness

5-[[trans-4-[4-(trifluoromethoxy)phenyl]cyclohexyl]oxy]-1H-1,2,3-triazole-4-carboxylic acid stands out due to its trifluoromethoxyphenyl group, which imparts unique chemical and biological properties. This makes it a valuable compound for research and potential therapeutic applications .